2-{[1-(4-chlorophenyl)ethyl]amino}-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)ethylamino]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H21ClN2O/c1-12-5-4-6-17(13(12)2)21-18(22)11-20-14(3)15-7-9-16(19)10-8-15/h4-10,14,20H,11H2,1-3H3,(H,21,22)
• InChI Key: SVAYMCZZWPVRCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CNC(C)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C18H21ClN2O
• Molecular Weight: 316.8 g/mol

Description

The compound “2-{[1-(4-chlorophenyl)ethyl]amino}-N-(2,3-dimethylphenyl)acetamide” is a chemical compound that falls under the category of acetamides. Acetamides are a class of organic compounds that contain a functional group with the structure -C(=O)NH2. This particular compound has a molecular formula of C8H8ClNO.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of phenoxy acetamide derivatives involves hydrolysis, followed by coupling with 2-amino-4-(4-bromophenyl)thiazole in the presence of dry dichloromethane (DCM), lutidine, and 2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate (TBTU).

Molecular Structure Analysis

The molecular structure of this compound can be determined using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon environments in the molecule. Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, 1H-NMR, 13C-NMR, and IR spectroscopy can provide information about the compound’s chemical structure. Mass spectrometry can provide information about the compound’s molecular weight.

Future Directions

The future directions for this compound could involve designing new derivatives of phenoxy acetamide and its derivatives that have proven to be successful agents in terms of safety and efficacy. This could enhance the quality of life from a biological and industrial point of view.